{[2,6-Bis(propan-2-yl)phenyl]carbamoyl}methyl acetate

• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol
• IUPAC Name: [2-[2,6-di(propan-2-yl)anilino]-2-oxoethyl] acetate
• InChI: InChI=1S/C16H23NO3/c1-10(2)13-7-6-8-14(11(3)4)16(13)17-15(19)9-20-12(5)18/h6-8,10-11H,9H2,1-5H3,(H,17,19)
• InChI Key: VTRNTMGFPUYNMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)COC(=O)C

Description

{[2,6-Bis(propan-2-yl)phenyl]carbamoyl}methyl acetate is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of acetoxyacetyl chloride (13.5 g, 98.7 mmol) in toluene (70 mL) at 0° C. is added dropwise via a dropping funnel a solution of 2,6-diisopropylaniline (17.5 g, 98.7 mmol) and triethylamine (20.6 mL, 148.1 mmol) in toluene (20 mL). After completion of the addition, the mixture is allowed to warm to room temperature and stirred for 24 hours. The mixture is filtered through a small pad of silica gel. The filtrate is concentrated to afford 11 g of a brown solid. The precipitate is suspended in ethyl acetate and stirred overnight. After filtration, the filtrate is concentrated to give another 10 g of a brown solid. Recrystallization (ethyl acetate/hexane) of the combined material provided 12 g of the title compound as an off-white solid; mp 179°-182° C.